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Compound of Interest

Compound Name: 5-Bromo-2-iodopyrimidine

Cat. No.: B048921 Get Quote

This guide provides critical safety, handling, and disposal protocols for the use of 5-Bromo-2-
iodopyrimidine in laboratory settings. Adherence to these procedures is essential for ensuring

the safety of researchers, scientists, and drug development professionals, as well as protecting

the environment.

Chemical Identifier:

Name: 5-Bromo-2-iodopyrimidine

CAS Number: 183438-24-6

Molecular Formula: C₄H₂BrIN₂

Molecular Weight: 282.88 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)
5-Bromo-2-iodopyrimidine is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, and can cause serious eye damage.[1] Appropriate personal protective

equipment is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a splash

hazard.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat. For extensive handling, a

complete chemical-resistant

suit may be necessary.

Gloves must comply with

Regulation (EU) 2016/425 and

standard EN 374.

Respiratory Protection

A NIOSH-approved N95 dust

mask or an air-purifying

respirator is required if dust or

aerosols are likely to be

generated. All work should be

conducted in a chemical fume

hood.

NIOSH (US) or EN 143 (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 5-Bromo-2-iodopyrimidine is crucial to minimize the risk of

exposure and contamination.

1. Preparation:

Ensure a Safety Data Sheet (SDS) for 5-Bromo-2-iodopyrimidine is readily accessible.

Verify that all necessary PPE is available and in good condition.

Confirm that a properly functioning chemical fume hood is available.

Prepare all necessary equipment and reagents before handling the compound.

2. Handling:
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Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.

Avoid generating dust.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly with soap and water after handling.

3. Storage:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.

Store away from incompatible materials, such as oxidizing agents.[2][3]

The storage class for this chemical is 11 - Combustible Solids.

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.

Seek immediate medical attention.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Never give anything by

mouth to an unconscious person. Seek

immediate medical attention.

Spill and Leak Procedures:

Ensure adequate ventilation.

Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep up the material and place it into a suitable, labeled container

for disposal. Avoid creating dust.

Do not use air hoses for cleaning.

Prevent the spill from entering drains or waterways.

Disposal Plan
All waste containing 5-Bromo-2-iodopyrimidine must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations. Never dispose of this
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chemical down the drain or in regular trash.

Waste Segregation and Collection:

Solid Waste: Collect contaminated lab supplies (e.g., weighing paper, gloves, pipette tips) in

a designated, clearly labeled solid hazardous waste container.

Liquid Waste: If 5-Bromo-2-iodopyrimidine is in a solution, it should be collected in a

dedicated halogenated organic solvent waste container.

Container Requirements: Use a dedicated, properly labeled, and sealed container made of a

compatible material (e.g., polyethylene). Ensure the container is in good condition with a

secure, leak-proof closure.

Labeling and Storage:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical name

"5-Bromo-2-iodopyrimidine," and the appropriate hazard pictograms.

The accumulation start date must be clearly marked on the label.

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.

Final Disposal:

The final disposal of 5-Bromo-2-iodopyrimidine must be handled by a licensed and

certified hazardous waste disposal company.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.

Workflow for Safe Handling of 5-Bromo-2-
iodopyrimidine
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Safe Handling Workflow for 5-Bromo-2-iodopyrimidine

1. Preparation

2. Handling

3. Storage 4. Disposal

Emergency Procedures

Access SDS

Inspect & Don PPE

Verify Fume Hood First Aid

In case of exposure

Weigh in Fume Hood

Proceed to Handling

Transfer in Fume Hood

Spill Response
In case of spill

Keep Container Closed

Wash Hands After Use

Cool, Dry, Ventilated

After Use

Collect Hazardous Waste

Generate Waste

Away from Oxidizers Label Waste Container

Store in SAA

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-iodopyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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